Cas no 95611-20-4 (Boronic acid, phenyl-, dioctadecyl ester)

• Product Name: Boronic acid, phenyl-, dioctadecyl ester
• CAS No: 95611-20-4
• MF: C₄₂H₇₉BO₂
• MW: 626.886473894119
• CID: 734943
• PubChem ID: 71331007
• Update Time: 2025-04-19

Boronic acid, phenyl-, dioctadecyl ester Chemical and Physical Properties

Names and Identifiers

• Boronic acid, phenyl-, dioctadecyl ester
• dioctadecoxy(phenyl)borane
• 95611-20-4
• DIOCTADECYL PHENYLBORONATE
• DTXSID90759636

• Inchi： 1S/C42H79BO2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-36-40-44-43(42-38-34-33-35-39-42)45-41-37-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h33-35,38-39H,3-32,36-37,40-41H2,1-2H3
• InChI Key： XVGMCEZKIXZSPP-UHFFFAOYSA-N
• SMILES： O(B(C1C=CC=CC=1)OCCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 626.6173119g/mol
• Monoisotopic Mass: 626.6173119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 45
• Rotatable Bond Count: 37
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų